Cas no 1013098-90-2 (Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-)

Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)- structure
1013098-90-2 structure
Product Name:Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-
CAS No:1013098-90-2
MF:C16H18N6O
MW:310.35372209549
CID:3012077

Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)- Chemical and Physical Properties

Names and Identifiers

    • Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)-
    • mTOR-IN-1
    • PI3Kα
    • PI3Kα/mTOR-IN-1
    • PI3K&alpha
    • Inchi: InChI=1S/C16H18N6O/c1-9-12-6-13(10-7-18-19-8-10)15(23)22(11-4-2-3-5-11)14(12)21-16(17)20-9/h6-8,11H,2-5H2,1H3,(H,18,19)(H2,17,20,21)
    • InChI Key: VMGMCPMGGFUNMP-UHFFFAOYSA-N
    • SMILES: O=C1C(C2=CNN=C2)=CC3=C(C)N=C(N)N=C3N1C4CCCC4

Computed Properties

  • Exact Mass: 310.154209g/mol
  • Monoisotopic Mass: 310.154209g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 2
  • Complexity: 503
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Molecular Weight: 310.35g/mol
  • XLogP3: 1.4
  • Topological Polar Surface Area: 101Ų

Experimental Properties

  • Color/Form: Solid
  • Density: 1.4±0.1 g/cm3
  • Melting Point: No data available
  • Boiling Point: 637.3±65.0 °C at 760 mmHg
  • Flash Point: 339.2±34.3 °C
  • Vapor Pressure: 0.0±1.9 mmHg at 25°C

Pyrido[2,3-d]pyrimidin-7(8H)-one, 2-amino-8-cyclopentyl-4-methyl-6-(1H-pyrazol-4-yl)- Pricemore >>

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